molecular formula C7H15O3P B8464971 Diethyl cyclopropylphosphonate

Diethyl cyclopropylphosphonate

Cat. No.: B8464971
M. Wt: 178.17 g/mol
InChI Key: QMHUKDBONLQMPC-UHFFFAOYSA-N
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Description

Diethyl cyclopropylphosphonate is a useful research compound. Its molecular formula is C7H15O3P and its molecular weight is 178.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H15O3P

Molecular Weight

178.17 g/mol

IUPAC Name

diethoxyphosphorylcyclopropane

InChI

InChI=1S/C7H15O3P/c1-3-9-11(8,10-4-2)7-5-6-7/h7H,3-6H2,1-2H3

InChI Key

QMHUKDBONLQMPC-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C1CC1)OCC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a 200 mL round-bottom flask equipped with a magnetic stir-bar was added phosphorochloridic acid diethyl ester (17.25 mL, 120 mmole) and THF (200 mL). The mixture was cooled to −78° C. and a solution of cyclopropylmagnesium bromide (200 mL, 0.5 M in THF, 100 mmol) was added dropwise over 30 minutes using an addition funnel. The reaction was allowed to slowly warm to room temperature overnight. The resulting clear reaction mixture was poured into saturated NH4Cl (200 mL) and partitioned. The product was extracted from the aqueous layer with diethyl ether (1×100 mL). The organic fractions were combined, dried over sodium sulfate, and concentrated in vacuo. The resulting yellow oil was further purified by vacuum distillation (65-75° C. at 500 mTorr) to provide cyclopropylphosphonic acid diethyl ester (9.025 g, 51%) as a colorless oil. 1H NMR (400 MHz, CDCl3) δ 4.11-4.03 (m, 4H), 1.32-1.29 (m, 6H), 0.90-0.77 (m, 5H); 13C NMR (100 MHz, CDCl3) δ ppm 61.7 (d, J=5.3 Hz), 16.4 (d, J=6.1 Hz), 3.3 (d, J=196.3 Hz), 3.0 (d, J=4.6 Hz).
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Synthesis routes and methods II

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